Cas no 54996-48-4 (methyl 4-aminobenzenecarbodithioate)

• Product Name: methyl 4-aminobenzenecarbodithioate
• CAS No: 54996-48-4
• MF: C₈H₉NS₂
• MW: 183.29375910759
• CID: 1591255
• PubChem ID: 162765
• Update Time: 2025-04-21

methyl 4-aminobenzenecarbodithioate Chemical and Physical Properties

Names and Identifiers

• methyl 4-aminobenzenecarbodithioate
• benzenecarbodithioic acid, 4-amino-, methyl ester
• 3-Aminobenzenecarbodithioic acid methyl ester
• DTXSID3073553
• JIMNUMODUJITEG-UHFFFAOYSA-N
• 54996-48-4

• Inchi： 1S/C8H9NS2/c1-11-8(10)6-2-4-7(9)5-3-6/h2-5H,9H2,1H3
• InChI Key： JIMNUMODUJITEG-UHFFFAOYSA-N
• SMILES： S(C)C(C1C=CC(=CC=1)N)=S

Computed Properties

• Exact Mass: 183.01777
• Monoisotopic Mass: 183.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.263
• Boiling Point: 327.2°C at 760 mmHg
• Flash Point: 151.7°C
• Refractive Index: 1.695
• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines